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Compound of Interest

Compound Name: 1-Adamantaneacetonitrile

Cat. No.: B096368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the reactivity of 1-
adamantaneacetonitrile with a range of common nucleophiles. The bulky and lipophilic

adamantyl group imparts unique properties to molecules, making 1-adamantaneacetonitrile a

valuable building block in medicinal chemistry and materials science.[1][2] This document

outlines key reactions, including hydrolysis, reduction, Grignard reactions, and α-alkylation,

providing detailed experimental protocols and expected outcomes.

Hydrolysis to 1-Adamantaneacetic Acid
The nitrile group of 1-adamantaneacetonitrile can be hydrolyzed under acidic or basic

conditions to yield 1-adamantaneacetic acid, a valuable intermediate for the synthesis of

various derivatives, including esters and amides.[3][4]

Reaction Scheme:

(Image of the hydrolysis reaction of 1-adamantaneacetonitrile to 1-adamantaneacetic acid)
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Product
Name

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Typical
Yield (%)

Reference

1-

Adamantane

acetic acid

C₁₂H₁₈O₂ 194.27 134-137 >90 [3][4]

Experimental Protocol: Acid-Catalyzed Hydrolysis
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 1-
adamantaneacetonitrile (1.0 eq).

Reagent Addition: Add a 1:1 (v/v) mixture of concentrated sulfuric acid and water.

Reaction Conditions: Heat the mixture to reflux (approximately 120-130 °C) and maintain for

4-6 hours.

Work-up: Cool the reaction mixture to room temperature and pour it over crushed ice.

Isolation: The white precipitate of 1-adamantaneacetic acid is collected by vacuum filtration.

Purification: Wash the solid with cold water and recrystallize from a suitable solvent system

(e.g., ethanol/water) to afford the pure product.
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Reaction

Work-up & Isolation Purification

1-Adamantaneacetonitrile Reflux (120-130°C, 4-6h)

H₂SO₄ / H₂O

Cool to RT Pour onto ice Vacuum Filtration Wash with cold H₂O Recrystallization 1-Adamantaneacetic acid

1-Adamantaneacetonitrile

Intermediate Imine

1. LiAlH₄, Et₂O

2-(1-Adamantyl)ethylamine

2. H₂O workup

1-Adamantaneacetonitrile

Hydrolysis

H₃O⁺

Reduction

LiAlH₄

Grignard Reaction

R-MgX

α-Alkylation

1. LDA
2. R-X

1-Adamantaneacetic Acid 2-(1-Adamantyl)ethylamine 1-Adamantyl Ketones α-Substituted Nitriles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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